Cas no 1193090-83-3 ((7-Benzyl-7-azabicyclo[2.2.1]heptan-1-yl)methanamine)

• Product Name: (7-Benzyl-7-azabicyclo[2.2.1]heptan-1-yl)methanamine
• CAS No: 1193090-83-3
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 1031863
• PubChem ID: 45277265
• Update Time: 2025-04-20

(7-Benzyl-7-azabicyclo[2.2.1]heptan-1-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (7-Benzyl-7-azabicyclo[2.2.1]heptan-1-yl)methanamine
• (7-benzyl-7-azabicyclo[2.2.1]heptan-4-yl)methanamine
• 7-(phenylmethyl)-7-Azabicyclo[2.2.1]heptane-1-methanamine
• SCHEMBL12881261
• 7-BENZYL-7-AZABICYCLO[2.2.1]HEPTANE-1-METHANAMINE
• AKOS016011878
• DB-061553
• MFCD24627497
• 1193090-83-3
• 1-(7-Benzyl-7-azabicyclo[2.2.1]heptan-1-yl)methanamine
• DTXSID90669903

• MDL： MFCD16883064
• Inchi： 1S/C14H20N2/c15-11-14-8-6-13(7-9-14)16(14)10-12-4-2-1-3-5-12/h1-5,13H,6-11,15H2
• InChI Key： QTMONMDGPWWXOL-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C2CCC1(CN)CC2

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų